An In-Depth Technical Guide to the Discovery and Synthesis of Novel Bibenzyl Pyruvate Carboxylase Inhibitors
An In-Depth Technical Guide to the Discovery and Synthesis of Novel Bibenzyl Pyruvate Carboxylase Inhibitors
A note on the requested topic: While the query specified "Pyruvate Carboxylase-IN-5," a thorough review of publicly available scientific literature did not yield specific discovery or synthesis data for a compound with this designation. Chemical vendor data identifies "Pyruvate Carboxylase-IN-5" as "compound 6m," but the primary research publication detailing its discovery and synthesis could not be located. However, the related compound, "Pyruvate Carboxylase-IN-1" (also known as compound 37), belongs to a well-characterized series of bibenzyl inhibitors of Pyruvate (B1213749) Carboxylase (PC) reported in the Journal of Medicinal Chemistry in 2022. This guide will provide an in-depth technical overview of the discovery and synthesis of this potent class of inhibitors, with a focus on the data and methodologies presented in that foundational study.
Introduction: Pyruvate Carboxylase as a Therapeutic Target
Pyruvate carboxylase (PC) is a biotin-dependent mitochondrial enzyme that plays a critical anaplerotic role by catalyzing the ATP-dependent carboxylation of pyruvate to oxaloacetate.[1][2] This reaction is a key metabolic node, replenishing the tricarboxylic acid (TCA) cycle with intermediates that are essential for a variety of biosynthetic pathways, including gluconeogenesis, lipogenesis, and the synthesis of amino acids and neurotransmitters.[1][2]
In the context of oncology, particularly in hepatocellular carcinoma (HCC), cancer cells often exhibit metabolic reprogramming. They can become dependent on PC to maintain the TCA cycle, supporting rapid biomass production and proliferation.[2] This dependency makes PC a compelling therapeutic target. Inhibition of PC can disrupt cancer cell metabolism, leading to energy deficits, increased oxidative stress, and ultimately, cell death. The bibenzyl class of natural compounds has emerged as a promising scaffold for the development of potent and selective PC inhibitors.[2]
Discovery of Bibenzyls as Pyruvate Carboxylase Inhibitors
The discovery of this class of inhibitors began with the natural bibenzyl compound, erianin (B49306). Researchers identified erianin as a potent anticancer agent against HCC and sought to determine its molecular target.[2] A key experimental workflow, employing a photoaffinity labeling-click chemistry-based probe strategy, was utilized to identify PC as the direct cellular target of erianin.[2]
This discovery prompted the synthesis and evaluation of a series of natural and synthetic bibenzyl analogs to explore the structure-activity relationship (SAR) and optimize the inhibitory potency against PC. This effort led to the identification of several compounds, including Pyruvate Carboxylase-IN-1 (compound 37) , with significant activity.[2]
Experimental Workflow: Target Identification
The workflow to identify Pyruvate Carboxylase as the cellular target of erianin is a multi-step process involving chemical biology tools. A simplified representation of this logical workflow is depicted below.
Quantitative Data and Structure-Activity Relationship
The study by Sheng et al. (2022) evaluated a series of bibenzyl compounds for their ability to inhibit Pyruvate Carboxylase and suppress the proliferation of hepatocellular carcinoma cell lines. The key quantitative data for selected potent inhibitors are summarized below.
| Compound ID | Trivial Name | PC Inhibition (Cell Lysate) IC50 (µM) | PC Inhibition (Cell-based) IC50 (µM) | Antiproliferative (HepG2) IC50 (µM) | Antiproliferative (HCCLM3) IC50 (µM) |
| Erianin | - | 0.0173 | 0.021 | 0.038 | 0.045 |
| Compound 35 | - | 0.015 | 0.018 | 0.029 | 0.033 |
| Compound 36 | - | 0.010 | 0.012 | 0.021 | 0.024 |
| Compound 37 | Pyruvate Carboxylase-IN-1 | 0.204 | 0.104 | 1.741 | 8.540 |
| Compound 6m | Pyruvate Carboxylase-IN-5 | N/A | N/A | N/A | N/A |
Note: Data for compounds Erianin, 35, 36, and 37 are from Sheng et al., 2022. Data for Pyruvate Carboxylase-IN-5 (compound 6m) is not available in the cited primary literature.
The structure-activity relationship studies revealed that modifications to the bibenzyl scaffold, such as the substitution of hydroxyl groups with fluorine (as in compounds 35 and 36), could enhance the inhibitory activity against PC.[3]
Experimental Protocols
Synthesis of a Representative Bibenzyl Inhibitor (Compound 36)
The synthesis of the potent bibenzyl inhibitors involved multi-step chemical reactions. The following is a representative protocol for the synthesis of compound 36, based on the methods described by Sheng et al. (2022).
Step 1: Synthesis of Intermediate 1a (4-fluoro-3-methoxybenzaldehyde)
-
To a solution of 4-hydroxy-3-methoxybenzaldehyde (vanillin) in an appropriate solvent, a fluorinating agent (e.g., Selectfluor) is added.
-
The reaction is stirred at room temperature until completion, monitored by thin-layer chromatography (TLC).
-
The product is extracted, purified by column chromatography, and characterized by NMR and mass spectrometry.
Step 2: Synthesis of Intermediate 2a (Wittig Salt)
-
3,5-dimethoxybenzyl bromide is reacted with triphenylphosphine (B44618) in a suitable solvent like toluene.
-
The mixture is heated to reflux for several hours.
-
The resulting white precipitate is filtered, washed, and dried to yield the phosphonium (B103445) salt.
Step 3: Wittig Reaction to form Intermediate 3a
-
Intermediate 2a is treated with a strong base (e.g., sodium hydride) in an anhydrous solvent like THF to form the ylide.
-
Intermediate 1a is then added to the reaction mixture, and it is stirred until the reaction is complete.
-
The product is worked up and purified to yield the stilbene (B7821643) intermediate.
Step 4: Hydrogenation to yield Compound 36
-
Intermediate 3a is dissolved in a solvent such as methanol.
-
A catalyst, typically 10% Palladium on carbon (Pd/C), is added.
-
The mixture is subjected to a hydrogen atmosphere (e.g., using a hydrogen balloon) and stirred vigorously for several hours.
-
The catalyst is removed by filtration, and the solvent is evaporated.
-
The final product, compound 36, is purified by column chromatography.
Pyruvate Carboxylase Activity Assay
The enzymatic activity of Pyruvate Carboxylase is typically measured using a coupled-enzyme assay. The following protocol is a standard method.
-
Principle: The oxaloacetate produced by PC is used as a substrate by citrate (B86180) synthase in the presence of acetyl-CoA to produce citrate and Coenzyme A (CoA). The released CoA reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 2-nitro-5-thiobenzoate (TNB), which can be measured spectrophotometrically at 412 nm.
-
Reagents:
-
Assay Buffer: 100 mM Tris-HCl (pH 8.0)
-
100 mM MgCl2
-
100 mM ATP
-
1 M NaHCO3
-
1 M Sodium Pyruvate
-
10 mM Acetyl-CoA
-
10 mM DTNB
-
Citrate Synthase (excess)
-
Purified PC enzyme or cell lysate containing PC
-
Test inhibitor (e.g., bibenzyl compound) dissolved in DMSO
-
-
Procedure:
-
In a 96-well plate or a cuvette, the assay buffer, MgCl2, ATP, NaHCO3, pyruvate, acetyl-CoA, DTNB, and citrate synthase are combined.
-
The test inhibitor at various concentrations is added to the wells. A DMSO control is also included.
-
The reaction is initiated by the addition of the PC enzyme or cell lysate.
-
The increase in absorbance at 412 nm is monitored over time using a spectrophotometer.
-
The initial reaction rates are calculated from the linear portion of the absorbance curve.
-
The IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
-
Mechanism of Action and Signaling Pathway
The inhibition of Pyruvate Carboxylase by bibenzyl compounds has significant downstream effects on cancer cell metabolism. By blocking the conversion of pyruvate to oxaloacetate, these inhibitors deplete the TCA cycle of its intermediates. This leads to a cascade of events including the inhibition of glycolysis and an increase in mitochondrial oxidative stress, ultimately resulting in an energy crisis and apoptosis of the cancer cells.[2]
Conclusion
The discovery of bibenzyls as potent inhibitors of Pyruvate Carboxylase represents a significant advancement in the development of metabolism-targeted cancer therapies. The foundational work by Sheng and colleagues has not only identified a novel class of inhibitors but has also validated PC as a crucial target in hepatocellular carcinoma. The detailed structure-activity relationships and synthetic protocols provide a strong basis for further optimization of these compounds. Future research will likely focus on improving the pharmacokinetic properties of these inhibitors and evaluating their efficacy and safety in preclinical and clinical settings, offering new hope for patients with metabolically vulnerable cancers.
